5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

Specification

• Molecular Formula: C21H20N4O4S
• Molecular Weight: 424.5 g/mol
• IUPAC Name: 5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
• Standard InChI: InChI=1S/C21H20N4O4S/c1-29-13-7-12-25-19(22)17(30(27,28)15-8-3-2-4-9-15)14-16-20(25)23-18-10-5-6-11-24(18)21(16)26/h2-6,8-11,14,22H,7,12-13H2,1H3
• Standard InChI Key: NRVWAZWTPKLMTN-UHFFFAOYSA-N
• Canonical SMILES: COCCCN1C2=C(C=C(C1=N)S(=O)(=O)C3=CC=CC=C3)C(=O)N4C=CC=CC4=N2

Introduction

5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one is a complex organic compound characterized by its unique tricyclic structure, which includes a benzenesulfonyl group and a triazatricyclo framework. This compound belongs to the class of triazatricyclo compounds, known for their intricate molecular structures and potential biological activities.

Synthesis

The synthesis of 5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves multi-step reactions that require careful control of reaction conditions such as temperature, solvent choice, and reaction time. The complexity of the synthesis necessitates precise optimization to achieve the desired product efficiently.

Potential Applications

This compound has potential applications in various fields, including medicinal chemistry and materials science. Its unique structure suggests that it may exhibit interesting reactivity and interactions with biological systems, which could be explored for therapeutic purposes.

Biological Activity and Mechanism of Action

The mechanism of action for 5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one involves interactions with specific molecular targets such as enzymes or receptors. Understanding these interactions is crucial for exploring its potential therapeutic applications.

Comparison with Similar Compounds

Compounds with similar structures often exhibit significant biological properties. For example, compounds like 5-(methylsulfonyl)-1H-pyrazole and 6-(benzenesulfonyl)-2-aminoquinoline show antimicrobial and anticancer activities, respectively. The unique tricyclic framework of 5-(benzenesulfonyl)-6-imino-7-(3-methoxypropyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one, combined with its sulfonamide and imino groups, may lead to distinct biological interactions not seen in simpler analogs.

Compound Name	Structural Features	Biological Activity
5-(methylsulfonyl)-1H-pyrazole	Contains a sulfonamide group	Antimicrobial
6-(benzenesulfonyl)-2-aminoquinoline	Sulfonamide and quinoline moieties	Anticancer
1H-pyrazolo[3,4-b]quinolin-5-one	Heterocyclic structure with nitrogen	Antiviral